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Compound of Interest

[2-(Aminomethyl)phenyl]acetic
Acid

Cat. No.: B056386

Compound Name:

Essential Safety and Handling Guide for [2-
(Aminomethyl)phenyl]acetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling [2-(Aminomethyl)phenyl]acetic acid. Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing risk to personnel and the
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

[2-(Aminomethyl)phenyl]acetic acid is classified with the following hazard statements: H302
(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H332 (Harmful if inhaled), and H335 (May cause respiratory irritation). Therefore, stringent
adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Equipment Purpose Standard
Chemical safety To protect against

Eye and Face ) ANSI z87.1/

) goggles and a face splashes and airborne

Protection ) ] EN166[1]
shield particles.[1][2]
Chemical-resistant To prevent skin

Hand Protection gloves (Nitrile contact and irritation. ASTM F739 / EN374
recommended) [2][3]

] To protect skin and
Body Protection Laboratory coat ] ]
clothing from spills.[1]

Required when

engineering controls
NIOSH-approved ] o
are insufficient or

Respiratory Protection  respirator with ) ) NIOSH / EN 143
] ) during spill cleanup of
appropriate cartridges ,
fine powders to

prevent inhalation.[2]

Note on Glove Selection: While specific permeation data for [2-(Aminomethyl)phenyl]acetic
acid is not readily available, nitrile gloves are generally recommended for handling weak acids
and offer good chemical resistance.[4][5][6] However, it is crucial to consult the glove
manufacturer's chemical resistance guide and perform a site-specific risk assessment. Always
inspect gloves for any signs of degradation or puncture before and during use.[7]

Safe Handling Procedures

Adherence to proper handling procedures is paramount to minimize exposure and prevent
accidents.

2.1. Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood, especially
when handling powders to minimize inhalation of dust.[2][3]

o Ensure that safety showers and eyewash stations are readily accessible and in good working
order.[1]
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2.2. Procedural Steps for Handling:

o Preparation: Before handling, read the Safety Data Sheet (SDS) thoroughly. Ensure all
necessary PPE is donned correctly.

e Weighing and Transfer:

o Conduct all weighing and transfer operations of the solid compound within a chemical
fume hood or a ventilated balance enclosure to control dust.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid. Avoid creating
dust clouds.

e Dissolving:
o When dissolving the solid, add it slowly to the solvent to avoid splashing.
o If the process generates heat, use a cooling bath to control the temperature.

e General Practices:

[¢]

Avoid contact with skin and eyes.[1]

o

Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[1][8]

[¢]

Do not eat, drink, or smoke in areas where the chemical is handled.[8]

[e]

Keep the container tightly closed when not in use.[1]

Spill and Emergency Procedures

In the event of a spill, prompt and appropriate action is necessary to mitigate hazards.
3.1. Spill Response Protocol:

» Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.
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e Assess: From a safe distance, assess the extent of the spill and any immediate dangers
(e.g., proximity to ignition sources if a flammable solvent was used).

e Report: Notify the laboratory supervisor or designated safety officer.

e Secure the Area: Restrict access to the spill area.

o Cleanup (for trained personnel only):

o

Don the appropriate PPE as outlined in Table 1, including respiratory protection.

o For solid spills, carefully sweep up the material to avoid generating dust and place it into a
labeled, sealed container for hazardous waste disposal.[1][9]

o For liquid spills (if the compound is in solution), contain the spill with an inert absorbent
material (e.g., vermiculite, sand).[10][11]

o Once absorbed, scoop the material into a labeled, sealed container for hazardous waste
disposal.

o Decontaminate the spill area with a suitable cleaning agent and water. Collect all cleanup
materials for disposal as hazardous waste.

3.2. First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. Seek medical attention if irritation persists.

« Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]
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Disposal Plan

Proper disposal of [2-(Aminomethyl)phenyl]acetic acid and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation and Collection:

» All waste containing [2-(Aminomethyl)phenyl]acetic acid, including contaminated PPE and
cleanup materials, must be collected in a designated, properly labeled hazardous waste
container.

e The container must be compatible with the chemical and kept closed when not in use.

o Segregate this waste from other waste streams, especially incompatible materials like strong
oxidizing agents.[12]

4.2. Disposal Procedure:

o Labeling: Clearly label the hazardous waste container with the full chemical name: "[2-
(Aminomethyl)phenyl]acetic Acid" and the appropriate hazard symbols.

» Storage: Store the waste container in a designated, secure satellite accumulation area.

e Pickup: Contact your institution's Environmental Health and Safety (EHS) department to
arrange for the pickup and disposal of the hazardous waste.[12] Do not dispose of this
chemical down the drain or in regular trash.[13]

Workflow and Logical Relationships

The following diagrams illustrate the key workflows for safely handling and responding to a spill
of [2-(Aminomethyl)phenyl]acetic Acid.
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Safe Handling Workflow for [2-(Aminomethyl)phenyl]acetic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved.

7/9

Tech Support


https://www.benchchem.com/product/b056386?utm_src=pdf-body-img
https://www.benchchem.com/product/b056386?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. fishersci.com [fishersci.com]

. scribd.com [scribd.com]

. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
. aibonsafety.com [aibonsafety.com]

. Nitrile Gloves Chemical Resistance Guide - Bergamot [bergamot.com.my]

. gloves.com [gloves.com]

. wellbefore.com [wellbefore.com]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

°
© (0] ~ » &) faN w N -

. Chemical Spill and Response Guideline / Document / Policy and Procedure Library
[policies.uqg.edu.au]

e 10. CCOHS: Spill Response - Chemicals [ccohs.ca]
e 11. acs.org [acs.org]

e 12. benchchem.com [benchchem.com]

e 13. s2.ehs.gatech.edu [s2.ehs.gatech.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling [2-
(Aminomethyl)phenyl]acetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056386#personal-protective-equipment-for-handling-
2-aminomethyl-phenyl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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